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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical constants of 5-Methylheptanal
(CAS No: 75579-88-3), an organic compound of interest in various scientific domains. Due to a

lack of readily available experimental data for some properties, this guide also furnishes

detailed, generalized experimental protocols for their determination.

Core Physical and Chemical Properties
5-Methylheptanal is an aliphatic aldehyde with the chemical formula C₈H₁₆O.[1] Its structural

and basic chemical properties are well-established.

Data Presentation: Physical Constants of 5-
Methylheptanal
The table below summarizes the available quantitative data for 5-Methylheptanal. It is
important to note that while computational data is available, specific experimental values for

properties such as boiling point, density, and refractive index are not widely published.
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Physical Constant Value Source

Molecular Formula C₈H₁₆O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1][2]

CAS Number 75579-88-3 PubChem[1]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Refractive Index Data not available

Solubility Data not available

Experimental Protocols for Determination of
Physical Constants
For research purposes requiring precise experimental data, the following standard

methodologies can be employed to determine the key physical constants of 5-Methylheptanal.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound like 5-Methylheptanal, the normal boiling point is measured at

one atmosphere of pressure.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus. This includes a round-bottom

flask, a condenser, a receiving flask, a thermometer, and a heating mantle.

Sample Preparation: Place a small volume of 5-Methylheptanal into the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using the heating mantle.
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Temperature Measurement: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is in equilibrium with

the boiling liquid.

Data Collection: The temperature at which the liquid consistently condenses and collects in

the receiving flask is recorded as the boiling point.

Workflow for Boiling Point Determination
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Caption: Workflow for determining the boiling point of 5-Methylheptanal.

Determination of Density
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Density is the mass of a substance per unit volume. For a liquid like 5-Methylheptanal, this

can be accurately measured using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass Measurement (Empty): Accurately weigh the empty pycnometer.

Mass Measurement (Filled): Fill the pycnometer with 5-Methylheptanal, ensuring no air

bubbles are present, and weigh it again.

Temperature Control: Conduct all measurements at a constant, recorded temperature, as

density is temperature-dependent.

Calculation: The density is calculated by dividing the mass of the 5-Methylheptanal (mass of

filled pycnometer minus mass of empty pycnometer) by the known volume of the

pycnometer.

Logical Relationship for Density Calculation
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Caption: Relationship of mass and volume to determine density.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a pure compound.

Methodology: Abbe Refractometer
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Calibration: Calibrate the Abbe refractometer using a standard sample with a known

refractive index (e.g., distilled water).

Sample Application: Place a few drops of 5-Methylheptanal onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the temperature of the

instrument (typically 20°C or 25°C).

Reading: Look through the eyepiece and adjust the controls until the dividing line between

the light and dark fields is sharp and centered in the crosshairs. The refractive index is then

read from the scale.

Temperature Correction: If the measurement is not performed at the standard temperature, a

correction factor may need to be applied.

This guide serves as a foundational resource for professionals working with 5-Methylheptanal.
The provision of standardized experimental protocols will aid in the generation of precise and

reproducible data for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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